Cas no 1806917-75-8 (3-Amino-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine)

• Product Name: 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine
• CAS No: 1806917-75-8
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4856215
• Update Time: 2025-05-22

3-Amino-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C8H9BrF2N2O/c1-14-5-2-4(3-9)6(12)7(13-5)8(10)11/h2,8H,3,12H2,1H3
• InChI Key： DUYYSVLDZITAKO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C(F)F)C=1N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine

3-Amino-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine: A Comprehensive Overview

3-Amino-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine is a complex organic compound with the CAS number 1806917-75-8. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this compound is characterized by the presence of multiple substituents, including an amino group (-NH2), a bromomethyl group (-CH2Br), a difluoromethyl group (-CF2H), and a methoxy group (-OCH3). These substituents are strategically positioned at specific positions on the pyridine ring, giving rise to its unique chemical properties and potential applications.

The synthesis of 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis process to improve yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production of this compound. The incorporation of these advanced techniques has not only enhanced the efficiency of the synthesis but also opened up new avenues for its application in various fields.

The chemical structure of this compound plays a pivotal role in its reactivity and functionality. The amino group at position 3 imparts nucleophilic properties, making it a potential candidate for various substitution reactions. The bromomethyl group at position 4 introduces electrophilic characteristics, which can be exploited in cross-coupling reactions. The difluoromethyl group at position 2 adds electron-withdrawing effects, enhancing the compound's stability and reactivity in certain conditions. Meanwhile, the methoxy group at position 6 contributes to the overall polarity and solubility of the molecule.

Recent research has highlighted the potential of 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine in drug discovery and development. Its unique combination of functional groups makes it an ideal candidate for designing bioactive molecules with specific pharmacological properties. For example, studies have shown that this compound exhibits promising anti-inflammatory and antioxidant activities, which could be harnessed in developing novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemicals. Its ability to act as a precursor in the synthesis of herbicides and insecticides has been extensively investigated. Recent advancements in green chemistry have further enhanced its applicability by reducing the environmental footprint associated with its production and use.

The versatility of 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine extends to materials science as well. Its unique electronic properties make it a potential candidate for designing advanced materials such as conductive polymers and organic semiconductors. Researchers have explored its role in creating high-performance electronic devices, leveraging its ability to facilitate charge transport and improve device efficiency.

In conclusion, 3-Amino-4-(bromomethyl)-2-(difluoromethyl)-6-methoxypyridine is a multifaceted compound with significant potential across various scientific domains. Its intricate structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemical research. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in shaping future innovations.